Cas no 77737-27-0 (4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo-)
![4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo- structure](https://www.kuujia.com/scimg/cas/77737-27-0x500.png)
77737-27-0 structure
Product name:4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo-
CAS No:77737-27-0
MF:C8H10N2O3S
MW:214.241600513458
CID:1788712
4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo-
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- Inchi: 1S/C8H10N2O3S/c1-4(2)14-8-9-5(7(12)13)3-6(11)10-8/h3-4H,1-2H3,(H,12,13)(H,9,10,11)
- InChI Key: JTGFOSAXMHKMPV-UHFFFAOYSA-N
- SMILES: C1(SC(C)C)NC(=O)C=C(C(O)=O)N=1
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 360.7±52.0 °C(Predicted)
- pka: 2.57±0.20(Predicted)
4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo- Related Literature
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1. Back matter
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
77737-27-0 (4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo-) Related Products
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